Cas no 874813-66-8 (1,3-Propanediamine, N-(phenylmethyl)-N-propyl-)

• Product Name: 1,3-Propanediamine, N-(phenylmethyl)-N-propyl-
• CAS No: 874813-66-8
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 1906898
• PubChem ID: 43137297
• Update Time: 2025-04-21

1,3-Propanediamine, N-(phenylmethyl)-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(phenylmethyl)-N-propyl-
• N'-benzyl-N'-propylpropane-1,3-diamine
• A1-38865
• SCHEMBL22771183
• N1-benzyl-N1-propylpropane-1,3-diamine
• 874813-66-8

• Inchi： 1S/C13H22N2/c1-2-10-15(11-6-9-14)12-13-7-4-3-5-8-13/h3-5,7-8H,2,6,9-12,14H2,1H3
• InChI Key： RPCAZXDMNFBHKB-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CCC)CCCN

Computed Properties

• Exact Mass: 206.178298710Da
• Monoisotopic Mass: 206.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų